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Core Chemical & Physical Properties

The table below summarizes the fundamental technical data for 3-Fluoro-DL-valine (CAS No. 43163-94-6),

compiled from chemical databases and supplier specifications [1] [2] [3].

Property Value / Description

CAS Registry Number 43163-94-6 [1]

Molecular Formula C₅H₁₀FNO₂ [1]

Molecular Weight 135.14 g/mol [1]

Melting Point ~210 °C (decomposition) [1] [2]

Predicted Boiling Point 242.1 ± 25.0 °C [1]

Predicted Density 1.172 ± 0.06 g/cm³ [1]

Predicted pKa 1.91 ± 0.12 [1]

Physical Form White to off-white crystalline solid [1] [2]

Storage Conditions 2-8°C [1]
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Primary Research Applications

3-Fluoro-DL-valine is an unnatural amino acid with two main research uses, as highlighted in the search

results.

Peptide Synthesis: It is explicitly noted for its use in solution-phase peptide synthesis [1] [2]. Its

structure allows researchers to incorporate a fluorine atom into synthetic peptides, which can be used
to study peptide function and stability or to develop novel bioactive compounds [3].

Metalloproteinase Inhibitors: This compound serves as a key building block in the preparation of
carbamoylhexanohydroxamic acids, which are investigated as inhibitors for metalloproteinase

enzymes [1].
Bacterial Growth Inhibition: 3-Fluoro-DL-valine has been reported to inhibit the growth of certain

bacteria, marking it as a compound of interest in microbiological research [3].

The following diagram outlines the primary research applications and the logical flow of its use.
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Analytical Methodology Context

While detailed protocols for 3-Fluoro-DL-valine itself are not found, one search result demonstrates the use

of a closely related valine derivative in analytical chemistry. Researchers used N-α-(5-fluoro-2,4-

dinitrophenyl)-L-valine amide (FDNP-Val-NH₂) as a chiral derivatizing agent for the HPLC separation
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and detection of D-amino acids and N-methyl-D-aspartate (NMDA) in biological tissues [4]. This highlights

the role of valine-based compounds in developing sensitive analytical methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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